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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 2-Methyloctanal in a laboratory setting. Adherence to these guidelines is crucial for

ensuring the safety of researchers, scientists, and drug development professionals, while

maintaining environmental compliance.

Immediate Safety and Hazard Profile
2-Methyloctanal is a combustible liquid and vapor that may cause irritation to the eyes, skin,

and respiratory tract.[1] The toxicological properties of this substance have not been fully

investigated, warranting cautious handling and the strict use of personal protective equipment

(PPE).[1] It is also considered toxic to aquatic life with long-lasting effects.

Key Physical and Chemical Properties
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Property Value

CAS Number 7786-29-0[2][3]

Molecular Formula C₉H₁₈O[2][3]

Appearance Colorless, clear oily liquid[3]

Odor Floral, rose, lily[3]

Boiling Point 82.00 to 83.00 °C @ 20.00 mm Hg[3]

Flash Point 156.00 °F (68.89 °C) (Tag Closed Cup)[3]

Specific Gravity 0.82100 to 0.82900 @ 25.00 °C[3]

Vapor Pressure 0.759000 mm/Hg @ 25.00 °C[3]

Solubility
Insoluble in water; Soluble in alcohol and

dipropylene glycol[3]

Occupational Exposure Limits
No specific occupational exposure limits have

been established.[1][4][5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling 2-Methyloctanal to minimize

exposure.
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PPE Category Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to OSHA's 29 CFR 1910.133

or European Standard EN166.[1][4] A face

shield should be worn in addition to goggles

when there is a splash hazard.[6]

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile, neoprene) must be worn.[6][7] Inspect

gloves for any signs of degradation or

perforation before use.

Skin and Body Protection

Wear a lab coat, long pants, and closed-toe

shoes.[6] For larger quantities or tasks with a

higher risk of splashing, impervious clothing or a

chemical-resistant suit is recommended.[4]

Respiratory Protection

Handle 2-Methyloctanal in a well-ventilated

area, preferably within a chemical fume hood.[1]

[6] If vapors or aerosols are generated and

engineering controls are insufficient, use a

NIOSH-approved respirator with an organic

vapor cartridge.[1][6]

Operational and Handling Plan
Receiving and Storage

Inspect: Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store Securely: Store in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and other ignition sources.[1][8] Keep the container tightly closed when not in use.[1]

[8]

Handling Procedures

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to keep

airborne concentrations low.[1]
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Avoid Contact: Prevent contact with eyes, skin, and clothing.[1] Do not breathe vapors or

mists.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[8]

Spark-Proof Tools: Use only non-sparking tools and explosion-proof equipment.[8][9]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in areas where the chemical is handled.

Emergency Procedures
Spill Response

Evacuate and Isolate: Alert personnel in the immediate vicinity and evacuate the area.

Ventilate: Increase ventilation to the spill area.

Containment: Use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to contain the spill.[1] Prevent the spill from entering drains.[8]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, labeled, and sealed container for hazardous waste.[1][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should also be disposed of as hazardous waste.[6]

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.[6]

First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical aid.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
The disposal of 2-Methyloctanal must be conducted in accordance with all federal, state, and

local regulations. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[7][10]

Waste Identification: Treat all waste containing 2-Methyloctanal as hazardous chemical

waste.[6]

Containerization: Collect waste in a designated, chemically compatible, and properly sealed

container.[6][10] Do not mix with incompatible waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Methyloctanal," and the associated hazards.[6]

Storage: Store the hazardous waste container in a designated satellite accumulation area

that is secure and away from sources of ignition.[6]

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[6][7]

Workflow for Handling 2-Methyloctanal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/69666.pdf
https://pim-resources.coleparmer.com/sds/69666.pdf
https://www.benchchem.com/product/b1594714?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_chloromethyl_Butanal.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1594714?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1594714?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_2_Ethyl_4_methylpentanal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_chloromethyl_Butanal.pdf
https://www.benchchem.com/product/b1594714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Safety First

Handling in Fume Hood

Proceed with Work

Secure Storage

If Not Fully Used

Spill Occurs

Collect Waste in
Labeled Container

After Use

For Subsequent Use

Spill Response Protocol

Immediate Action

Contain & Collect

Decontaminate Work Area
& Remove PPE

Task Complete

Arrange for EHS
Waste Pickup

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Methyloctanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1594714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

